Anhydroivaxillarin
Overview
Description
Anhydroivaxillarin is a flavonoid compound that has been found to exhibit various biological activities. It is a naturally occurring compound that can be found in several plant species, including the roots of Scutellaria baicalensis. This compound has gained significant attention in recent years due to its potential therapeutic applications.
Scientific Research Applications
1. Role in Enzyme Modulation and Cellular Processes
- Annexin II (ANXII) is a receptor known for its role in the conversion of plasminogen to plasmin, inducing metalloproteinase-9 (MMP-9) activity. This process is crucial in various cellular functions and signaling pathways. The study found that estrogen and certain drugs like statins can modulate this activity, suggesting a complex interaction between different molecules and receptors in the cell membrane (Hwang et al., 2006).
2. Therapeutic Applications of Enzyme Inhibitors and Activators
- Carbonic anhydrases (CAs) are a group of enzymes with potential therapeutic applications across various diseases. CA inhibitors (CAIs) and activators have been suggested for use in treating conditions like obesity, cancer, and neurological disorders. This area of research highlights the diverse potential of enzyme modulators in therapeutic applications (Supuran, 2008).
3. Enzyme Activity in Cancer Progression
- Certain carbonic anhydrase isoforms, such as CAIX and CAXII, have been implicated in cancer progression. They play roles in pH regulation and metabolic processes within tumors, making them potential targets for cancer treatment (Potter & Harris, 2003). Another study suggested that carbonic anhydrase XII (CAXII) promotes the invasion and migration ability of breast cancer cells through the p38 MAPK signaling pathway, indicating the critical role of this enzyme in cancer cell metastasis (Hsieh et al., 2010).
properties
CAS RN |
10518-13-5 |
|---|---|
Product Name |
Anhydroivaxillarin |
Molecular Formula |
C15H16O3 |
Molecular Weight |
244.28 g/mol |
IUPAC Name |
2,11-dimethyl-6-methylidene-8-oxatetracyclo[8.3.0.02,4.05,9]tridec-10-ene-7,12-dione |
InChI |
InChI=1S/C15H16O3/c1-6-10(16)4-8-11(6)13-12(7(2)14(17)18-13)9-5-15(8,9)3/h8-9,12-13H,2,4-5H2,1,3H3 |
InChI Key |
KTTIHIGGDOOVBX-UHFFFAOYSA-N |
SMILES |
CC1=C2C(CC1=O)C3(CC3C4C2OC(=O)C4=C)C |
Canonical SMILES |
CC1=C2C(CC1=O)C3(CC3C4C2OC(=O)C4=C)C |
Other CAS RN |
14026-87-0 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,3R,4S)-2,3,4-triacetyloxy-4-cyanobutyl] acetate](/img/structure/B89260.png)
